Cas no 2228757-89-7 (4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide
• CAS No: 2228757-89-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5810770
• PubChem ID: 165613214
• Update Time: 2025-10-28

4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide
• 2228757-89-7
• EN300-1749340

• Inchi： 1S/C12H16N2O/c1-9(8-13)10-4-6-11(7-5-10)12(15)14(2)3/h4-7H,1,8,13H2,2-3H3
• InChI Key： CEBXLYMNZFMJGN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(=C)CN)N(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide

Comprehensive Overview of 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide (CAS No. 2228757-89-7)

4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide (CAS No. 2228757-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name, features a dimethylbenzamide core linked to a 3-aminopropenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and targeted therapies.

The compound's CAS number 2228757-89-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure, characterized by the presence of both amide and aminoalkene functional groups, allows for diverse reactivity, enabling its use in cross-coupling reactions and bioconjugation. This versatility aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

In recent years, the demand for high-purity chemical intermediates like 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps researchers optimize drug candidates for enhanced efficacy and reduced side effects. This aligns with the growing focus on green chemistry and sustainable synthesis, where efficient use of reagents and minimal waste generation are prioritized.

From a commercial perspective, CAS 2228757-89-7 is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. Its inclusion in fragment-based drug design (FBDD) libraries underscores its relevance in modern drug discovery pipelines. Additionally, the compound's logP and solubility profiles make it a candidate for bioavailability optimization, a key concern in formulation science.

Beyond pharmaceuticals, 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide has potential applications in material science, particularly in the synthesis of functional polymers and smart materials. Its conjugated double bond system offers opportunities for photophysical studies, which are integral to developing organic electronics and sensors. This multidisciplinary appeal makes it a subject of interest in academic research and industrial R&D alike.

As the scientific community continues to explore novel chemical entities, compounds like 4-(3-aminoprop-1-en-2-yl)-N,N-dimethylbenzamide will remain at the forefront of innovation. Its synthetic accessibility and structural modularity position it as a valuable tool for addressing challenges in medicinal chemistry and beyond. For researchers and suppliers, staying updated on its patent landscape and regulatory status is essential to leveraging its full potential.